Cas no 2137645-53-3 (N-{6-azabicyclo[3.2.1]octan-3-yl}but-3-ynamide)

• Product Name: N-{6-azabicyclo[3.2.1]octan-3-yl}but-3-ynamide
• CAS No: 2137645-53-3
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 6461170
• PubChem ID: 165945156
• Update Time: 2025-05-20

N-{6-azabicyclo[3.2.1]octan-3-yl}but-3-ynamide Chemical and Physical Properties

Names and Identifiers

• EN300-784576
• N-{6-azabicyclo[3.2.1]octan-3-yl}but-3-ynamide
• 2137645-53-3

• Inchi： 1S/C11H16N2O/c1-2-3-11(14)13-10-5-8-4-9(6-10)12-7-8/h1,8-10,12H,3-7H2,(H,13,14)
• InChI Key： SUXJYLFEUKQZOU-UHFFFAOYSA-N
• SMILES： O=C(CC#C)NC1CC2CC(CN2)C1

Computed Properties

• Exact Mass: 192.126263138g/mol
• Monoisotopic Mass: 192.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 41.1Ų

Additional information on N-{6-azabicyclo[3.2.1]octan-3-yl}but-3-ynamide

Professional Introduction to N-{6-azabicyclo[3.2.1]octan-3-yl}but-3-ynamide (CAS No. 2137645-53-3)

N-{6-azabicyclo[3.2.1]octan-3-yl}but-3-ynamide is a sophisticated organic compound characterized by its intricate bicyclic structure and functionalized amide moiety. This compound, identified by the CAS number 2137645-53-3, has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. The bicyclic framework, specifically the 6-azabicyclo[3.2.1]octan scaffold, introduces a high degree of conformational rigidity, which can be exploited to modulate the binding affinity and selectivity of drug candidates.

The compound's amide group not only contributes to its solubility and stability but also serves as a versatile pharmacophore for further derivatization. In recent years, there has been a growing interest in leveraging such structural motifs to develop novel therapeutic agents. The 6-azabicyclo[3.2.1]octan core has been reported to exhibit promising interactions with various biological targets, making it a valuable scaffold for medicinal chemists.

Recent studies have highlighted the potential of N-{6-azabicyclo[3.2.1]octan-3-yl}but-3-ynamide as a lead compound in the development of small-molecule inhibitors for enzymes involved in inflammatory pathways. The rigid bicyclic structure of this compound is particularly advantageous in designing molecules that can precisely fit into the active sites of target proteins, thereby enhancing their efficacy and reducing off-target effects. This has been particularly relevant in the context of chronic inflammatory diseases, where selective inhibition of key enzymatic pathways is crucial.

The pharmacological profile of N-{6-azabicyclo[3.2.1]octan-3-yl}but-3-ynamide has been extensively evaluated through both computational modeling and experimental assays. Molecular docking studies have demonstrated that this compound can interact with several protein targets, including kinases and proteases, which are known to play critical roles in inflammatory responses. The amide group further enhances its potential by allowing for hydrogen bonding interactions, which are essential for stable binding to biological macromolecules.

In addition to its inhibitory properties, N-{6-azabicyclo[3.2.1]octan}but-3ynamide has shown promise in preclinical models as a tool compound for understanding the mechanisms of drug action. Its unique structural features make it an excellent candidate for structure-based drug design, where the three-dimensional arrangement of atoms in a molecule is optimized to achieve maximum binding affinity with a biological target.

The synthesis of N-{6-azabicyclo[3.2.1]octan}butynamide involves multi-step organic transformations that highlight the synthetic versatility of this scaffold. The construction of the bicyclic core requires careful consideration of stereochemistry and regioselectivity to ensure the desired configuration is achieved. Advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, have been employed to streamline the process and improve yields.

The chemical stability of N-{6-azabicyclo[3.2.1]octan-3-yl}but-3-ynamide under various conditions has also been thoroughly investigated. This compound exhibits good stability under physiological conditions, making it suitable for formulation into pharmaceutical products such as tablets or injectables. Additionally, its resistance to hydrolysis and oxidation ensures that it remains potent throughout its shelf life.

The potential therapeutic applications of N-{6 azabicyclo[3 2 1]}but-3 ynamide are still being explored, but preliminary findings suggest its utility in treating conditions associated with abnormal enzymatic activity. For instance, it has shown promise in models of neuroinflammation, where excessive activation of certain kinases contributes to neuronal damage.

In conclusion, N-{6 azabicyclo[32 1]}but-33 ynamide (CAS No.2137645 53 3), with its unique structural features and favorable pharmacological properties, represents a significant advancement in medicinal chemistry research. Its potential as a lead compound for developing novel therapeutic agents underscores the importance of exploring innovative scaffolds like the bicyclic motif presented here.